N-(1,3-dioxo-2-azaspiro[4.4]nonan-2-yl)thiophene-2-carboxamide

• IUPAC Name: N-(1,3-dioxo-2-azaspiro[4.4]nonan-2-yl)thiophene-2-carboxamide
• InChI: InChI=1S/C13H14N2O3S/c16-10-8-13(5-1-2-6-13)12(18)15(10)14-11(17)9-4-3-7-19-9/h3-4,7H,1-2,5-6,8H2,(H,14,17)
• InChI Key: OSYCSIGSZOMWLF-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2(C1)CC(=O)N(C2=O)NC(=O)C3=CC=CS3
• Molecular Formula: C13H14N2O3S
• Molecular Weight: 278.33 g/mol

Description

N-(1,3-dioxo-2-azaspiro[4.4]nonan-2-yl)thiophene-2-carboxamide is a chemical compound that has been of great interest to researchers due to its potential applications in various fields such as medicine, agriculture, and industry.

Mechanism of Action

The mechanism of action of N-(1,3-dioxo-2-azaspiro[4.4]nonan-2-yl)thiophene-2-carboxamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and receptors in the body. In particular, it has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of prostaglandins, which are involved in the inflammatory response.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. In animal studies, it has been shown to reduce inflammation and pain, as well as to have insecticidal properties. It has also been shown to have some effects on the central nervous system, including sedative and anxiolytic effects.

Advantages and Limitations for Lab Experiments

One advantage of N-(1,3-dioxo-2-azaspiro[4.4]nonan-2-yl)thiophene-2-carboxamide is its potential use as a tool for studying the mechanisms of inflammation and pain in the body. However, one limitation is that its effects on the body are not fully understood, and more research is needed to fully elucidate its mechanisms of action.

Future Directions

There are a number of potential future directions for research involving N-(1,3-dioxo-2-azaspiro[4.4]nonan-2-yl)thiophene-2-carboxamide. One area of interest is its potential use as a treatment for pain and inflammation in humans. Another area of interest is its potential use as a pesticide in agriculture. Additionally, further research is needed to fully understand its mechanisms of action and its effects on the body.

Synthesis Methods

The synthesis of N-(1,3-dioxo-2-azaspiro[4.4]nonan-2-yl)thiophene-2-carboxamide can be achieved through a multi-step process involving the reaction of 2-aminobenzonitrile with malononitrile, followed by cyclization with ethyl acetoacetate, and then reaction with thiophene-2-carboxylic acid chloride. The resulting product is then treated with ammonia to yield the final compound.

Scientific Research Applications

N-(1,3-dioxo-2-azaspiro[4.4]nonan-2-yl)thiophene-2-carboxamide has been studied for its potential applications in various fields of scientific research. In medicine, it has been found to have anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of pain and inflammation. In agriculture, it has been shown to have insecticidal properties, making it a potential candidate for use as a pesticide. In industry, it has been studied for its potential use as a polymer additive and as a component in electronic devices.